Cas no 921587-14-6 (5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide
• CAS No: 921587-14-6
• MF: C₁₉H₁₅BrClN₃O₃S
• MW: 480.762701272964
• CID: 6450934
• Update Time: 2025-11-03

5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide
• Benzamide, 5-bromo-2-chloro-N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C19H15BrClN3O3S/c1-2-28(26,27)18-10-9-17(23-24-18)12-3-6-14(7-4-12)22-19(25)15-11-13(20)5-8-16(15)21/h3-11H,2H2,1H3,(H,22,25)
• InChI Key： QNHLGCGAUJBUJO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(CC)(=O)=O)C=C2)C=C1)(=O)C1=CC(Br)=CC=C1Cl

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 632.1±55.0 °C(Predicted)
• pka: 11.71±0.70(Predicted)

Additional information on 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide

5-Bromo-2-Chloro-N-{4-6-(Ethanesulfonyl)pyridazin-3-ylphenyl}benzamide (CAS No. 921587-14-6): An Overview

5-Bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide (CAS No. 921587-14-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and an ethanesulfonyl group, all of which contribute to its potential therapeutic applications.

The molecular structure of 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide is particularly noteworthy for its ability to interact with specific biological targets. The presence of the bromine and chlorine atoms provides the molecule with enhanced lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. Additionally, the ethanesulfonyl group imparts polarity and hydrogen-bonding capabilities, which are crucial for binding to specific protein receptors.

Recent studies have focused on the potential of 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide as a therapeutic agent. One area of interest is its activity against various types of cancer. Research has shown that this compound can selectively inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide effectively inhibited the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many cancers.

In addition to its anti-cancer properties, 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. A recent study in the Journal of Inflammation Research reported that 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide significantly reduced levels of TNF-alpha and IL-6 in animal models of inflammatory diseases.

The pharmacokinetic properties of 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide have also been extensively studied. This compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been shown to have low toxicity in preclinical studies, which is a crucial factor for its potential use in long-term therapeutic regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-bromo-2-chloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide (CAS No. 921587-14-6) represents a promising candidate for the treatment of various diseases, including cancer and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.